Methyl o-nitrocinnamate

• IUPAC Name: methyl 3-(2-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C10H9NO4/c1-15-10(12)7-6-8-4-2-3-5-9(8)11(13)14/h2-7H,1H3
• InChI Key: VKKNUVQQEHKTCG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol

Description

Methyl o-nitrocinnamate is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Elucidation

Methyl o-nitrocinnamate has been utilized in the synthesis of various heterocyclic frameworks and derivatives. In a study by Mukaijo, Yokoyama, and Nishiwaki (2020), α-nitrocinnamate underwent conjugate addition and ring closure to afford functionalized heterocyclic frameworks. The study highlighted its role in nucleophilic substitution reactions, contributing to the synthesis of isoxazoline N-oxides and dihydrofuran derivatives (Mukaijo, Yokoyama, & Nishiwaki, 2020).

2. Biological Activity and DNA Binding

Methyl o-nitrocinnamate has been studied for its biological activity, particularly in the formation of nickel(II) mixed ligand carboxylate complexes. Begum et al. (2021) synthesized various nickel(II) complexes using methyl o-nitrocinnamate and other derivatives, which exhibited significant antibacterial and antifungal activities. The study also explored the DNA-binding ability of these complexes, offering insights into potential biomedical applications (Begum et al., 2021).

3. Chemical Kinetics and Reaction Studies

In chemical kinetics, the reaction of methyl β-methylthio-α-nitrocinnamate with various nucleophiles has been studied. Bernasconi, Brown, Eventova, and Rappoport (2007) investigated the kinetics of this reaction, providing insights into the accumulation of intermediates in certain SNV reactions. This study contributes to a deeper understanding of reaction mechanisms involving methyl o-nitrocinnamate (Bernasconi, Brown, Eventova, & Rappoport, 2007).

4. Asymmetric Synthesis

Methyl o-nitrocinnamate has been used in asymmetric synthesis. Gallou-Dagommer, Gastaud, and RajanBabu (2001) demonstrated its application in the highly enantioselective hydrogenation and Sharpless epoxidation of o-nitrocinnamyl substrates, leading to tetrahydroquinoline derivatives. This showcases its versatility in the field of organic synthesis (Gallou-Dagommer, Gastaud, & RajanBabu, 2001).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-nitrocinnamic acid (7) (10.38 g, 53.76 mmol) dissolved in methanol (200 ml) was dropped a small amount of concentrated sulfuric acid at room temperature, and the reaction mixture was stirred at 70° C. for 12 hours. After the reaction was completed, the resulting solution was basified with a saturated aqueous solution of sodium bicarbonate to weak basicity and extracted with dichloromethane three times. Then, the organic phase was dried with anhydrous magnesium sulfate and distilled under reduced pressure. The resulting residue was subjected to silica gel column chromatography (eluent: ethyl acetate:hexane=1:5) to give the target compound (11.03 g, 99%).